![molecular formula C18H17BrClN5O2 B2402386 5-amino-1-(5-bromo-2-methoxybenzyl)-N-(2-chlorobenzyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 899940-66-0](/img/structure/B2402386.png)
5-amino-1-(5-bromo-2-methoxybenzyl)-N-(2-chlorobenzyl)-1H-1,2,3-triazole-4-carboxamide
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Description
5-amino-1-(5-bromo-2-methoxybenzyl)-N-(2-chlorobenzyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C18H17BrClN5O2 and its molecular weight is 450.72. The purity is usually 95%.
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Scientific Research Applications
Solid-Phase Synthesis Methodology
A study by Albericio and Bárány (2009) introduced an acid-labile anchoring linkage for solid-phase synthesis, showcasing the utility of polymer-supported benzylamides for the synthesis of C-terminal peptide amides. This methodology enables the efficient stepwise elaboration of peptide chains, demonstrating the compound's relevance in peptide synthesis research (Albericio & Bárány, 2009).
Anticancer Activity
Bekircan et al. (2008) synthesized and evaluated a series of 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives for their anticancer activity. The compounds were tested against a panel of 60 cell lines derived from nine cancer types, highlighting the compound's potential in anticancer drug development (Bekircan et al., 2008).
Antimicrobial Applications
Research by Bektaş et al. (2007) involved the synthesis of novel 1,2,4-triazole derivatives and their evaluation for antimicrobial activities. This study identified compounds with good to moderate activities against tested microorganisms, suggesting the compound's utility in developing new antimicrobial agents (Bektaş et al., 2007).
Molecular and Electronic Analysis
A study by Beytur and Avinca (2021) on heterocyclic 3-substituted-4-(3-methyl-2-thienylmethyleneamino)-4,5-dihydro-1H-1,2,4-triazol-5-ones involved a detailed analysis of electronic properties, nonlinear optical properties, and spectroscopic analysis. The research demonstrates the compound's relevance in electronic material science and its potential applications in designing new materials (Beytur & Avinca, 2021).
Cytotoxicity and Chemical Synthesis
Hassan, Hafez, and Osman (2014) synthesized 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, evaluating their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma cells. This research underscores the importance of such compounds in medicinal chemistry and drug discovery processes (Hassan, Hafez, & Osman, 2014).
Properties
IUPAC Name |
5-amino-1-[(5-bromo-2-methoxyphenyl)methyl]-N-[(2-chlorophenyl)methyl]triazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17BrClN5O2/c1-27-15-7-6-13(19)8-12(15)10-25-17(21)16(23-24-25)18(26)22-9-11-4-2-3-5-14(11)20/h2-8H,9-10,21H2,1H3,(H,22,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDNIMMPUFYRGPY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)CN2C(=C(N=N2)C(=O)NCC3=CC=CC=C3Cl)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17BrClN5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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